Cas no 146862-51-3 (Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-(phenylacetyl)-, 1-oxide, (1a,4ab,7ab)- (9CI))

Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-(phenylacetyl)-, 1-oxide, (1a,4ab,7ab)- (9CI) structure
146862-51-3 structure
Product Name:Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-(phenylacetyl)-, 1-oxide, (1a,4ab,7ab)- (9CI)
CAS No:146862-51-3
MF:C27H27NO2S
MW:429.573786020279
CID:180999
PubChem ID:3073161
Update Time:2025-04-19

Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-(phenylacetyl)-, 1-oxide, (1a,4ab,7ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-(phenylacetyl)-, 1-oxide, (1a,4ab,7ab)- (9CI)
    • 2-(1-oxo-4,4-diphenyl-2,3,4a,5,7,7a-hexahydrothiopyrano[2,3-c]pyrrol-6-yl)-1-phenylethanone
    • 2-(1-oxido-4,4-diphenylhexahydrothiopyrano[2,3-c]pyrrol-6(2H)-yl)-1-phenylethanone
    • Diphenyl-4,4 phenylacetyl-6 oxyde-1 perhydrothiopyrano(2,3-c)pyrrole-(1RS,4aSR,7aSR)
    • Diphenyl-4,4 phenylacetyl-6 oxyde-1 perhydrothiopyrano(2,3-c)pyrrole-(1RS,4aSR,7aSR) [French]
    • Thiopyrano(2,3-c)pyrrole, octahydro-4,4-diphenyl-6-(phenylacetyl)-, 1-oxide, (1-alpha,4a-beta,7a-beta)-(+-)-
    • 2-(2-oxo-5,5-diphenyl-2$l^{4}-thia-8-azabicyclo[4.3.0]non-8-yl)-1-phen yl-ethanone
    • 146862-51-3
    • DTXSID30932946
    • 6-(2-Oxo-2-phenylethyl)-4,4-diphenyloctahydro-1H-1lambda~4~-thiopyrano[2,3-c]pyrrol-1-one
    • Inchi: 1S/C27H27NO2S/c29-25(21-10-4-1-5-11-21)19-28-18-24-26(20-28)31(30)17-16-27(24,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-15,24,26H,16-20H2
    • InChI Key: PHVTXYKPNZSAQQ-UHFFFAOYSA-N
    • SMILES: S1(CCC(C2C=CC=CC=2)(C2C=CC=CC=2)C2CN(CC(C3C=CC=CC=3)=O)CC12)=O

Computed Properties

  • Exact Mass: 429.17641
  • Monoisotopic Mass: 429.176
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.3
  • Topological Polar Surface Area: 56.6Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 637.7°Cat760mmHg
  • Flash Point: 339.5°C
  • Refractive Index: 1.683
  • PSA: 37.38
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